Cas no 1402411-46-4 (2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 1402411-46-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD24503621
• CID: 4597127
• PubChem ID: 84731614
• Update Time: 2025-05-23

2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid
• 2-(4-cyclopropylpyrazol-1-yl)acetic acid
• CGC41146
• (4-Cyclopropyl-pyrazol-1-yl)-acetic acid
• (4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid
• Z2522871853

• MDL： MFCD24503621
• Inchi： 1S/C8H10N2O2/c11-8(12)5-10-4-7(3-9-10)6-1-2-6/h3-4,6H,1-2,5H2,(H,11,12)
• InChI Key： PKXUQTSIMIWFRQ-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C=N1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1

Additional information on 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid

Introduction to 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid (CAS No. 1402411-46-4)

2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1402411-46-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyrazole core substituted with a cyclopropyl group and an acetic acid moiety, making it a versatile scaffold for medicinal chemistry applications. The structural attributes of this compound contribute to its potential as an intermediate in the synthesis of biologically active molecules, particularly in the development of therapeutic agents targeting various diseases.

The pyrazole ring is a well-known pharmacophore in medicinal chemistry, renowned for its broad spectrum of biological activities. Its presence in 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid enhances the compound's interaction with biological targets, making it a valuable building block for drug design. The cyclopropyl group, a three-membered aliphatic ring, introduces steric and electronic modifications that can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. These features make this derivative particularly interesting for optimizing drug-like characteristics.

In recent years, there has been growing interest in exploring novel derivatives of pyrazole-based compounds due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the potential of 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid as a precursor in the synthesis of molecules with anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, studies have shown that derivatives of this compound can modulate key biological pathways by interacting with enzymes and receptors involved in disease progression.

One of the most compelling aspects of 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid is its versatility in chemical modification. The acetic acid side chain provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties to specific biological targets. This flexibility has enabled researchers to develop libraries of analogs with enhanced potency and selectivity. For example, modifications at the cyclopropyl ring or the pyrazole nitrogen atoms have been explored to optimize binding affinity and reduce off-target effects.

The synthesis of 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid typically involves multi-step organic reactions, starting from readily available precursors such as 4-cyclopropylpyrazole and acetyl chloride or acetic anhydride. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods ensure high yields and purity, which are critical for subsequent biological evaluation.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid. Molecular modeling and virtual screening techniques allow researchers to predict binding interactions and optimize lead compounds before experimental synthesis. This approach has significantly reduced the time and cost associated with drug development while improving success rates.

Biological activity studies have revealed that 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid exhibits promising properties in preclinical models. It has shown inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammatory responses. Additionally, preliminary data suggest that this compound may interact with kinase pathways relevant to cancer cell proliferation. These findings underscore its potential as a therapeutic agent or as a lead compound for further derivatization.

The pharmacokinetic profile of 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) properties to assess its suitability for clinical development. Studies indicate that modifications to the acetic acid moiety can influence solubility and bioavailability, critical factors for drug efficacy and patient compliance.

In conclusion, 2-(4-Cyclopropyl-1H-pyrazol-1-yl)acetic acid (CAS No. 1402411-46-4) represents a promising candidate in pharmaceutical research due to its unique structural features and biological potential. Its role as a scaffold for drug discovery continues to be explored through both experimental synthesis and computational modeling. As our understanding of disease mechanisms advances, compounds like this are poised to play a crucial role in developing next-generation therapeutics.